Cas no 871125-92-7 (3-Bromo-2-(phenylmethoxy)phenylboronic acid)

• Product Name: 3-Bromo-2-(phenylmethoxy)phenylboronic acid
• CAS No: 871125-92-7
• MF: C₁₃H₁₂BBrO₃
• MW: 306.947583198547
• MDL: MFCD28976844
• CID: 5074528
• Update Time: 2026-03-01

3-Bromo-2-(phenylmethoxy)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-(phenylmethoxy)phenylboronic acid

• MDL： MFCD28976844
• Inchi： 1S/C13H12BBrO3/c15-12-8-4-7-11(14(16)17)13(12)18-9-10-5-2-1-3-6-10/h1-8,16-17H,9H2
• InChI Key： HHGJDZMESYKSBQ-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(B(O)O)=C1OCC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 246
• Topological Polar Surface Area: 49.7

Additional information on 3-Bromo-2-(phenylmethoxy)phenylboronic acid

Introduction to 3-Bromo-2-(phenylmethoxy)phenylboronic Acid (CAS No. 871125-92-7)

3-Bromo-2-(phenylmethoxy)phenylboronic acid is a specialized organoboron compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science due to its versatile reactivity and structural properties. This compound, identified by the chemical abstracts service number CAS No. 871125-92-7, features a boronic acid functional group attached to a phenyl ring that is further substituted with a bromine atom and a phenylmethoxy moiety. Such structural features make it a valuable intermediate in organic synthesis, particularly in cross-coupling reactions that are pivotal for constructing complex molecular architectures.

The utility of 3-Bromo-2-(phenylmethoxy)phenylboronic acid stems from its ability to participate in Suzuki-Miyaura cross-coupling reactions, which are among the most widely used transformations in modern synthetic chemistry. In these reactions, the boronic acid group acts as a nucleophile, facilitating the formation of new carbon-carbon bonds with aryl or vinyl halides. This capability is particularly useful in the synthesis of biaryl compounds, which are prevalent in many pharmacologically active molecules. The presence of both a bromine atom and a phenylmethoxy group on the same aromatic ring provides additional handles for further functionalization, making this compound a powerful tool for medicinal chemists and materials scientists.

Recent advancements in the field of drug discovery have highlighted the importance of boronic acid derivatives due to their role as key intermediates in the development of novel therapeutic agents. For instance, 3-Bromo-2-(phenylmethoxy)phenylboronic acid has been employed in the synthesis of inhibitors targeting specific enzymatic pathways. Its structural motif allows for fine-tuning of physicochemical properties such as solubility, metabolic stability, and binding affinity, which are critical factors in drug design. The bromine substituent, in particular, offers a convenient site for further derivatization via palladium-catalyzed reactions, enabling the construction of increasingly complex scaffolds.

In materials science, the applications of 3-Bromo-2-(phenylmethoxy)phenylboronic acid extend to the development of advanced polymers and functional materials. Boronic acids are known for their ability to form reversible covalent bonds with diols, a property that has been exploited in self-healing materials and stimuli-responsive polymers. The incorporation of this compound into polymer backbones can impart unique properties such as tunable mechanical strength and enhanced biocompatibility. Moreover, its reactivity with silicon-based compounds has led to the creation of novel hybrid materials with applications in electronics and coatings.

The synthesis of 3-Bromo-2-(phenylmethoxy)phenylboronic acid typically involves multi-step organic transformations starting from readily available precursors. One common approach involves the bromination of a phenol derivative followed by protection and subsequent borylation. The precise regioselectivity achieved during these steps is crucial for obtaining the desired product with high yield and purity. Advances in synthetic methodologies, such as transition-metal-catalyzed borylation reactions, have significantly improved the efficiency and scalability of these processes.

From an industrial perspective, the demand for high-quality organoboron compounds like 3-Bromo-2-(phenylmethoxy)phenylboronic acid continues to grow alongside the expansion of pharmaceutical R&D programs worldwide. Manufacturers specializing in fine chemicals have invested heavily in optimizing production processes to meet stringent quality standards required by regulatory agencies. These efforts ensure that researchers and chemists have access to reliable supplies of these critical intermediates without compromise on purity or performance.

The role of computational chemistry in designing and optimizing synthetic routes for 3-Bromo-2-(phenylmethoxy)phenylboronic acid cannot be overstated. Molecular modeling techniques have enabled researchers to predict reaction outcomes with greater accuracy, thereby reducing experimental trial-and-error. By leveraging computational tools, scientists can identify optimal reaction conditions, predict potential side products, and even design novel catalysts that enhance reaction efficiency.

In conclusion,3-Bromo-2-(phenylmethoxy)phenylboronic acid (CAS No. 871125-92-7) represents a cornerstone compound in modern synthetic chemistry with far-reaching implications across multiple disciplines including pharmaceuticals and materials science. Its unique structural features make it an indispensable tool for constructing complex molecules with tailored properties suited for various applications ranging from drug development to advanced material engineering.